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An In-Depth Technical Guide to the Benzimidazole Derivative C15H14N2O2

Abstract
The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged

structure" due to its presence in a multitude of pharmacologically active agents.[1][2] This guide

provides a comprehensive technical overview of a representative benzimidazole derivative with

the molecular formula C15H14N2O2. While the formula C15H14N2O2 is notably shared by

non-benzimidazole anticonvulsants such as Licarbazepine[3][4], this paper will focus on a

plausible isomeric structure within the benzimidazole class to explore its physicochemical

properties, potential synthetic pathways, analytical characterization, and prospective biological

significance. This document is intended for researchers, scientists, and professionals in the

field of drug development, offering a synthesized framework of expert knowledge and

actionable protocols.
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Introduction to the Benzimidazole Core and the
C15H14N2O2 Isomer
Benzimidazole is a bicyclic aromatic heterocycle, consisting of a fusion between a benzene

and an imidazole ring.[5][6] This structural motif is isosteric to naturally occurring purines,

allowing benzimidazole derivatives to interact with a wide array of biological targets with high

affinity.[2] The versatility of the benzimidazole nucleus allows for substitutions at various

positions, which significantly influences the molecule's pharmacokinetic and pharmacodynamic

properties.[7][8]

For the purpose of this guide, we will consider a representative isomer of C15H14N2O2: 2-(4-

methoxyphenyl)-1H-benzo[d]imidazole-5-carboxamide. This structure incorporates the key

benzimidazole core and satisfies the specified molecular formula.

Molecular Structure
Caption: 2D structure of a representative C15H14N2O2 benzimidazole isomer.

Physicochemical and Computed Properties
The physicochemical properties of a drug candidate are critical for its absorption, distribution,

metabolism, and excretion (ADME) profile.
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Property Value Source

Molecular Formula C15H14N2O2 -

Molecular Weight 266.29 g/mol Computed

Exact Mass 266.1055 Da Computed

LogP (estimated) 2.5 - 3.5 Analog-based Estimation

Topological Polar Surface Area

(TPSA)
82.1 Å² Computed

Hydrogen Bond Donors 2 Computed

Hydrogen Bond Acceptors 3 Computed

Rotatable Bonds 2 Computed

Note: Values are computed or estimated based on the proposed structure and general

benzimidazole properties.

Benzimidazoles are generally weak bases and can be amphoteric.[6][9] The NH group in the

imidazole ring is weakly acidic, allowing for the formation of salts with strong bases.[9]

Solubility is typically higher in polar organic solvents and acidic aqueous solutions.[9]

Synthesis and Characterization
The synthesis of 2-substituted benzimidazoles is well-established, with the most common

method being the condensation of an o-phenylenediamine with a carboxylic acid or its

derivative.[10][11]

Synthetic Workflow Diagram

4-Nitro-o-phenylenediamine
+ 4-Methoxybenzoic acid

Condensation (e.g., PPA)
Reflux 2-(4-methoxyphenyl)-5-nitro-1H-benzimidazole Reduction (e.g., SnCl2/HCl) 2-(4-methoxyphenyl)-1H-benzimidazol-5-amine Amidation (e.g., Formic Acid/DCC) C15H14N2O2 Benzimidazole

(Target Compound)
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Caption: Proposed synthetic workflow for the target C15H14N2O2 benzimidazole.

Experimental Protocol: Synthesis
Step 1: Condensation Reaction:

In a round-bottom flask, combine equimolar amounts of 4-nitro-o-phenylenediamine and 4-

methoxybenzoic acid.[11]

Add polyphosphoric acid (PPA) as a catalyst and solvent.

Heat the mixture under reflux for 4-6 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).[12]

After completion, cool the reaction mixture and pour it into ice-cold water.

Neutralize with a sodium hydroxide solution to precipitate the crude product, 2-(4-

methoxyphenyl)-5-nitro-1H-benzimidazole.

Filter, wash with water, and dry the solid. Recrystallize from ethanol if necessary.[13]

Step 2: Reduction of the Nitro Group:

Suspend the nitro-benzimidazole intermediate in ethanol.

Add an excess of a reducing agent, such as stannous chloride (SnCl2) in concentrated

hydrochloric acid.

Reflux the mixture for 2-3 hours until the starting material is consumed (monitored by

TLC).

Cool the reaction and neutralize with a base (e.g., NaOH) to precipitate the amine product.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and

evaporate the solvent to obtain 2-(4-methoxyphenyl)-1H-benzimidazol-5-amine.

Step 3: Formation of the Carboxamide:
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This step is a conceptual adaptation, as the proposed isomer has a carboxamide group. A

more direct synthesis would involve starting with a diamine already containing the

carboxamide precursor. For the sake of a multi-step synthesis illustration, one could

hypothetically convert the amine to a nitrile and then hydrolyze it to a carboxamide. A more

direct route is often preferred in practice.

Analytical Characterization
The synthesized compound must be rigorously characterized to confirm its structure and purity.

FT-IR Spectroscopy: To identify characteristic functional groups. Expected peaks would

include N-H stretching (around 3400-3200 cm⁻¹), C=O stretching of the amide (around 1680-

1640 cm⁻¹), and C-N stretching.[13]

¹H and ¹³C NMR Spectroscopy: To elucidate the complete chemical structure by analyzing

the chemical shifts, integration, and coupling constants of protons and carbons.[14][15]

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern of the

compound. High-resolution mass spectrometry (HRMS) would be used to verify the

elemental composition.[14][15]

Elemental Analysis: To determine the percentage composition of C, H, and N, and compare it

with the calculated values for C15H14N2O2.[16]

Potential Biological Activities and Mechanism of
Action
The benzimidazole scaffold is a versatile pharmacophore with a wide range of documented

biological activities.[1][2][7]

Potential Therapeutic Applications:
Anthelmintic: Benzimidazole-based drugs like albendazole and mebendazole are broad-

spectrum anthelmintics.[5][17] Their primary mechanism of action is the inhibition of tubulin

polymerization in parasites, which disrupts cellular integrity and glucose uptake.[17][18][19]
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Anticancer: Certain benzimidazole derivatives exhibit potent anticancer activity by targeting

microtubule dynamics, similar to their anthelmintic action, leading to mitotic arrest and

apoptosis in cancer cells.[7]

Antimicrobial: The benzimidazole nucleus is found in compounds with activity against various

bacteria and fungi.[1][8][20]

Antiviral: Some benzimidazole derivatives have shown promise as antiviral agents.[21]

Hypothesized Mechanism of Action: Tubulin Inhibition
A primary and well-studied mechanism for many bioactive benzimidazoles is their interaction

with β-tubulin.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1595066/docs#molecular-weight-and-formula-
c15h14n2o2-benzimidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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